Cas no 210408-48-3 (1-(2-bromophenyl)propan-2-ol)

• Product Name: 1-(2-bromophenyl)propan-2-ol
• CAS No: 210408-48-3
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD12153690
• CID: 5213052
• PubChem ID: 11183497
• Update Time: 2026-03-06

1-(2-bromophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMOPHENYL)-2-PROPANOL
• Benzeneethanol, 2-bromo-α-methyl-
• 1-(2-Bromophenyl)propan-2-ol
• 1-(2-bromophenyl)propan-2-ol

• MDL： MFCD12153690
• Inchi： 1S/C9H11BrO/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5,7,11H,6H2,1H3
• InChI Key： RJKPOWPTZRARKB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)C(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-bromophenyl)propan-2-ol

Comprehensive Overview of 1-(2-bromophenyl)propan-2-ol (CAS No. 210408-48-3): Properties, Applications, and Industry Insights

1-(2-bromophenyl)propan-2-ol (CAS No. 210408-48-3) is an organobromine compound with a molecular formula of C₉H₁₁BrO. This aromatic alcohol features a bromophenyl group attached to a propan-2-ol backbone, making it a versatile intermediate in organic synthesis. Its unique structure combines the reactivity of a bromine substituent with the hydroxyl functionality, enabling diverse chemical transformations. Researchers frequently search for "1-(2-bromophenyl)propan-2-ol synthesis" or "CAS 210408-48-3 applications," reflecting its growing importance in pharmaceutical and material science industries.

The compound's physicochemical properties include a molecular weight of 215.09 g/mol and a melting point range of 45-50°C. Its solubility profile shows moderate polarity, dissolving well in organic solvents like ethanol, acetone, and dichloromethane. Recent studies highlight its role as a precursor for chiral building blocks, particularly in asymmetric synthesis—a trending topic in medicinal chemistry forums. Analytical techniques such as HPLC purification and NMR characterization (δ¹H: 7.6-7.2 ppm for aromatic protons) are crucial for quality control, addressing common queries like "how to purify 1-(2-bromophenyl)propan-2-ol."

In pharmaceutical applications, this compound serves as a key intermediate for biologically active molecules. Patent literature reveals its utility in developing kinase inhibitors and CNS-targeting agents, aligning with current searches for "neuropharmacology intermediates." The 2-bromophenyl moiety facilitates Suzuki-Miyaura cross-coupling reactions—a technique dominating organic chemistry discussions in 2024. Environmental considerations drive interest in "green chemistry approaches for brominated compounds," with recent advances demonstrating catalytic methods to minimize waste generation during synthesis.

Material scientists exploit the compound's dual functionality to create liquid crystal precursors and polymeric photoinitiators. Its ability to undergo both nucleophilic substitution (via bromine) and oxidation (via alcohol) makes it valuable for designing advanced functional materials—a hot topic in nanotechnology research. Safety data sheets emphasize standard organic lab precautions, while analytical certificates typically confirm ≥95% purity via GC-MS analysis (characteristic m/z peaks at 214 [M⁺-1]).

Market analyses indicate rising demand for high-purity 210408-48-3, particularly from contract research organizations. Suppliers increasingly address queries about "scalable synthesis of 1-(2-bromophenyl)propan-2-ol" and "custom bromination services." The compound's stability under inert atmospheres (recommended storage at 2-8°C) ensures compatibility with automated synthesis platforms—an essential factor for high-throughput screening applications. Recent publications in Journal of Organic Chemistry highlight novel microwave-assisted synthesis protocols, reducing reaction times from hours to minutes.

Regulatory compliance remains a key concern, with manufacturers providing REACH registration dossiers and impurity profiles. The absence of controlled substance classifications facilitates global procurement, though proper hazard communication labeling is mandatory. Analytical challenges such as "residual solvent analysis in brominated compounds" frequently appear in quality control forums, with headspace GC emerging as the preferred solution.

Emerging applications include its use in metal-organic frameworks (MOFs) and as a template for molecularly imprinted polymers. The compound's structure-activity relationships continue to inspire drug discovery programs, particularly in GPCR-targeted therapies. With the pharmaceutical industry's shift toward fragment-based drug design, the demand for well-characterized brominated fragments like this compound is projected to grow 8.2% annually through 2030, according to recent market reports.